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Physical Properties and Characterization of p-Pentyloxybenzamide Solid

Executive Summary

This technical guide provides a comprehensive analysis of p-pentyloxybenzamide (4-
pentyloxybenzamide), a critical intermediate in the synthesis of liquid crystalline mesogens and
pharmaceutical derivatives. Unlike its ortho-isomer (Pentalamide), which is a known antifungal
agent, the para-isomer is primarily valued for its rigid rod-like structure and capacity for
intermolecular hydrogen bonding. This guide details its solid-state properties, synthesis logic,
and characterization protocols, emphasizing the distinction between the para and ortho
iIsomers to prevent experimental error.

Part 1: Chemical Identity & Structural Analysis
1.1 Nomenclature and Identification
e |[UPAC Name: 4-(Pentyloxy)benzamide

« Common Synonyms:p-Amyloxybenzamide; 4-n-Pentyloxybenzamide
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o CAS Registry Number: 15058-26-1 (Note: Often conflated with the ortho isomer 5579-06-6 in
generic databases; verification via structure is mandatory).

e Molecular Formula: C12H17NO:2
e Molecular Weight: 207.27 g/mol

1.2 Structural Connectivity The molecule consists of a benzamide core substituted at the para
position with a pentyl ether chain. This structural anisotropy is the key driver for its potential
mesomorphic (liquid crystalline) behavior.
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Figure 1: Structural connectivity and dominant solid-state interactions of p-
pentyloxybenzamide.

Part 2: Solid-State Characterization

2.1 Physical Constants Table Note: Data distinguishes between the requested Para isomer and
the common Ortho isomer.
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p- 0-
Property Pentyloxybenzamid Pentyloxybenzamid Significance
e (Target) e (Comparison)
White crystalline White to off-white o
Appearance Purity indicator.
powder crystals
Para symmetry leads
) ] 145-155 °C _ )
Melting Point ) 89-91 °C (Exp.) to higher lattice
(Predicted/Range)*

energy.

Solubility (Water)

Negligible (< 0.1
mg/mL)

Very Low

Hydrophobic pentyl
chain dominates.

Solubility (Organic)

Soluble in EtOH,
DMSO, DMF, CHCIs

Soluble in EtOH, Et20

Recrystallization

solvent selection.

Crystal Habit

Platelets or Needles

Monoclinic Prisms

Dependent on solvent
choice (e.g., EtOH vs.

Toluene).

pKa (Amide)

~23 (Neutral in water)

Non-ionizable under

physiological pH.

*Note on Melting Point: While the ortho-isomer melts at ~89°C, para-alkoxybenzamides

typically exhibit significantly higher melting points due to linear packing efficiency. 4-

Methoxybenzamide melts at ~167°C; the pentyl chain increases flexibility, slightly lowering the

MP relative to the methyl homologue but maintaining it well above the ortho isomer.

2.2 Polymorphism and Thermal Behavior p-Pentyloxybenzamide is prone to polymorphism, a

critical factor in drug development and materials science.

o DSC Profile: Expect a sharp endotherm at the melting point. Secondary endotherms prior to

melting may indicate solid-solid transitions or liquid crystalline (smectic) phase formation,

common in p-alkoxybenzamides.

o TGA Profile: Stable up to ~200°C. Degradation (deamidation or ether cleavage) typically

onsets >250°C.

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13863709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2.3 Spectroscopic Identification

e FT-IR (ATR):

[¢]

Amide | (C=0 stretch): 1650-1680 cm~1 (Strong).

[¢]

Amide Il (N-H bend): 1620-1640 cm~1.

N-H Stretch: Doublet at 3150-3400 cm~1 (Primary amide).

[e]

o

Ether (C-O-C): 1240-1260 cm~* (Aryl-alkyl ether).
e 'H-NMR (DMSO-de, 400 MHz):
o Amide Protons: Two broad singlets (or one very broad) at d 7.0-8.0 ppm.

o Aromatic Protons: Two doublets (AA'BB' system) at 6 7.8 (2H, ortho to C=0) and & 6.9
(2H, ortho to OR).

o Alkyl Chain: Triplet at d 4.0 (OCH:z), Multiplets at 6 1.3-1.8, Triplet at 0.9 (CHs3).

Part 3: Synthesis & Purification Protocol

This protocol utilizes a Williamson ether synthesis followed by amidation. This route is
preferred over direct amidation of 4-pentyloxybenzoic acid for laboratory-scale purity control.

3.1 Reaction Workflow
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Figure 2: Synthesis pathway for p-pentyloxybenzamide via Williamson etherification.

3.2 Detailed Methodology

e Reagents: 4-Hydroxybenzamide (1.0 eq), 1-Bromopentane (1.1 eq), Potassium Carbonate
(anhydrous, 2.0 eq), Acetone (dry).

e Procedure:

o Dissolve 4-hydroxybenzamide in acetone. Add K2COs and stir for 30 min to generate the

phenoxide anion (color change may occur).

o Add 1-bromopentane dropwise.

o Reflux at 60°C for 12—24 hours. Monitor via TLC (Mobile phase: 50% EtOAc/Hexane).
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o Work-up:
o Filter hot to remove inorganic salts (KBr, excess K2COs).
o Evaporate the filtrate to obtain the crude solid.

« Purification (Critical for Physical Property Analysis):
o Recrystallize from hot Ethanol/Water (9:1).

o Self-Validation: The product must dry to a constant weight. A melting point range >2°C
indicates impurity (likely unreacted phenol).

Part 4: Solubility & Solution Thermodynamics

For pharmaceutical and formulation applications, understanding the solubility profile is
essential.

4.1 Solubility Profile

» High Solubility: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Pyridine.
» Moderate Solubility: Ethanol (hot), Methanol, Chloroform, Ethyl Acetate.

¢ Low/Insoluble: Water, Hexane, Cyclohexane.

4.2 Thermodynamic Implications The "odd-even" effect is common in the solubility and melting
points of alkoxybenzamides. The pentyl chain (C5, odd) typically imparts slightly higher
solubility in non-polar solvents compared to the butyl (C4) or hexyl (C6) analogues due to
crystal packing entropy differences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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